Cas no 797798-85-7 (1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 797798-85-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 556696
• PubChem ID: 949786
• Update Time: 2025-10-30

1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 1-cyclohexyl-2,5-dimethyl-
• 1-Cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylicacid,1-cyclohexyl-2,5-dimethyl-(9CI)
• AC1LJFBP
• AC1Q2HQG
• MolPort-002-001-365
• STL283802
• STOCK3S-44143
• SR-01000323817
• DTXSID40359180
• BB 0254164
• EN300-13705
• SB63364
• SR-01000323817-1
• 797798-85-7
• 1-Cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylicacid
• CS-0233912
• AKOS000264241
• Z90662689
• FT-0753240
• SCHEMBL14886586
• 1-cyclohexyl-2,5-dimethylpyrrole-3-carboxylic acid
• 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• MDL： MFCD03668330
• Inchi： 1S/C13H19NO2/c1-9-8-12(13(15)16)10(2)14(9)11-6-4-3-5-7-11/h8,11H,3-7H2,1-2H3,(H,15,16)
• InChI Key： AAVGWKKJNWJABL-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C=1C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 392.7±37.0 °C at 760 mmHg
• Flash Point: 191.3±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

Research Update on 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS: 797798-85-7)

1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS: 797798-85-7) is a pyrrole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

Recent literature has demonstrated that 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid serves as a key intermediate in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) reported the successful incorporation of this pyrrole derivative into a series of small molecules targeting the NLRP3 inflammasome, a critical component of the innate immune system implicated in chronic inflammatory diseases. The study revealed that derivatives of this compound exhibited potent inhibitory activity against NLRP3, suggesting its potential as a lead structure for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has also been investigated for its antimicrobial potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role as a precursor for the synthesis of pyrrole-based antibiotics. The researchers synthesized a library of analogs and evaluated their activity against multidrug-resistant bacterial strains. Notably, several analogs demonstrated significant efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), underscoring the compound's utility in addressing antibiotic resistance.

From a chemical perspective, the structural features of 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid contribute to its reactivity and versatility. The presence of the carboxylic acid moiety allows for facile derivatization, enabling the introduction of various functional groups to modulate biological activity. Computational studies have further elucidated the compound's binding interactions with target proteins, providing insights into its mechanism of action and guiding the design of optimized derivatives.

Despite these promising findings, challenges remain in the development of 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structural optimization and preclinical evaluation. Ongoing research is focused on improving the pharmacokinetic properties of this compound while maintaining its biological efficacy.

In conclusion, 1-cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS: 797798-85-7) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and antimicrobial applications. Continued exploration of its derivatives and their biological activities is expected to yield novel therapeutic candidates, addressing unmet medical needs in infectious and inflammatory diseases. Future studies should prioritize translational research to bridge the gap between in vitro findings and clinical applications.